Ethyl 6-hydroxybenzofuran-3-carboxylate

• IUPAC Name: ethyl 6-hydroxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C11H10O4/c1-2-14-11(13)9-6-15-10-5-7(12)3-4-8(9)10/h3-6,12H,2H2,1H3
• InChI Key: RXPGUNOYNYVCGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC2=C1C=CC(=C2)O
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol

Description

Ethyl 6-hydroxybenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 6-hydroxybenzofuran-3-carboxylate is used in the synthesis of hydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-ones, through Michael addition with benzoquinone and subsequent treatment with anhydrous pyridine hydrochloride (Mcpherson & Ponder, 1976).
• It also plays a role in the development of anti-tumor agents, particularly in the design and synthesis of biologically stable derivatives for potential cancer treatments (Hayakawa et al., 2004).

Optical Applications

• Ethyl 6-hydroxybenzofuran-3-carboxylate derivatives have been explored for their potential in photodiode applications, demonstrating significant optical properties that can be utilized in manufacturing organic-photodiodes (Elkanzi et al., 2020).

Drug Synthesis

• This compound is integral in synthesizing various pharmacologically active compounds, including those with potential antiallergic, anticancer, and neuroprotective properties. For example, it has been used in the synthesis of ITH4012, a novel tacrine derivative with neuroprotective properties (Orozco et al., 2004).

Synthesis routes and methods I

Procedure details

A −78° C. solution of 6-methoxy-benzofuran-3-carboxylic acid ethyl ester (1.50 g, 6.81 mmol) in dichloromethane (20 mL) is treated with boron tribromide (20 mL) dropwise. The mixture is stirred at 0° C. for 60 minutes. The reaction is quenched by adding MeOH (10 mL) dropwise over 10 minutes. The mixture is concentrated. The residue is purified via flash chromatography eluting with 25% EtOAc/hexanes to provide the title compound (0.95 g, 68%). ES/MS m/e 207.0 (M+1), 205.0 (M−1).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

6-Methoxy-benzofuran-3-carboxylic acid ethyl ester (25) (9.3 g, 42 mmol) is dissolved in 80 ml of dichloromethane and cooled to 0° C. 1M solution of BBr3 in dichloromethane (84.5 ml, 84.5 mmol) is added and the mixture is stirred at rt for 2 h. The mixture is poured on ice water and neutralized with sodium hydrogen carbonate. The organic layer is dried over sodium D sulfate, filtrated and evaporated under reduced pressure.

Synthesis routes and methods IV

Procedure details

To a cooled (0° C.) solution of 6-methoxy-benzofuran-3-carboxylic acid ethyl ester (90.0 g, 408.67 mmol) in DCM (700 mL) was slowly added BBr3 (159.0 g, 634.67 mmol) in DCM (200 mL) maintaining a controlled temperature (<5° C.). The resulting mixture was stirred (10° C., 6 h). The reaction mixture was slowly poured into ice/water with vigorous stirring followed by stirring in a temperature gradient (0° C.−rt, 18 h). The solids were filtered off and the filtrate was extracted with EtOAc (2×250 mL). The solids were dissolved (required heat) with the combined organic phase. The organic phase was washed with saturated NaHCO3 (700 mL), H2O (700 mL), dried, filtered and concentrated in vacuo to provide a yellow solid. The crude solid was suspended in EtOAc:hexane (20%), stirred (24 h) and filtered to provide the title compound as a solid (75.6 g). The filtrate was concentrated in vacuo and the resulting residue was purified by flash column chromatography using EtOAc:hexanes (20%) to provide the title compound (2.4 g) as a white solid (93% combined yield). MS (ESI): mass calcd. for C11H10O4, 206.2; m/z found, 207.1 [M+H]+. 1H NMR (400 MHz, CDCl3): 8.15 (s, 1H), 7.88 (d, J=8.5, 1H), 7.01 (s, 1H), 6.90 (dd, J=8.5, 2.3, 1H), 5.05 (s, 1H), 4.4 (q, J=7.1, 2H) 1.42 (t, J=7.2, 3H).